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Compound of Interest

Compound Name: 1,1,3,3-Tetrachloropropane

Cat. No.: B154969 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is paramount for ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,1,3,3-Tetrachloropropane, a chlorinated hydrocarbon. Due to the limited

availability of a specific Safety Data Sheet (SDS) for 1,1,3,3-Tetrachloropropane, the following

procedures are based on information for structurally similar compounds and general guidelines

for chlorinated hydrocarbon waste.[1]

Immediate Safety and Handling Protocols
1,1,3,3-Tetrachloropropane is categorized as a flammable liquid and is harmful if swallowed

or comes into contact with skin.[2][3][4] Adherence to strict safety protocols from the moment of

handling to final disposal is critical.

Personal Protective Equipment (PPE): Before handling the substance, ensure all personnel are

equipped with the appropriate PPE to minimize exposure.
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Protective Equipment Specification

Eye/Face Protection Tightly fitting safety goggles with side-shields.

Skin Protection
Chemical-resistant gloves (e.g., Viton®,

Barrier®) and impervious clothing.

Respiratory Protection
Use in a well-ventilated area or with a full-face

respirator if exposure limits are exceeded.

General Hygiene

Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

[2][5]

Spill and Leak Management: In the event of a spill, immediate action is required to contain the

substance and prevent environmental contamination.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition, as the substance is a flammable

liquid.[2][3] Use non-sparking tools and explosion-proof equipment.[5]

Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

Collection: Collect the absorbed material into a suitable, labeled, and sealed container for

disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the

cleaning materials for disposal as hazardous waste.

Step-by-Step Disposal Procedure
The disposal of 1,1,3,3-Tetrachloropropane must be conducted in accordance with all federal,

state, and local regulations.[3] As a chlorinated hydrocarbon, it is considered hazardous waste

and must not be disposed of down the drain.[6]

Waste Collection:
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Collect waste 1,1,3,3-Tetrachloropropane in a designated, clearly labeled, and sealed

container.

Ensure the container is compatible with the chemical to prevent degradation.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Storage:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials, such as strong oxidizing agents.[3]

The storage area should be secure and have secondary containment to prevent release in

case of a leak.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with a complete and accurate description of the waste, including its

chemical composition and any known hazards.

Transportation and Final Disposal:

The waste will be transported by a licensed hauler to a permitted treatment, storage, and

disposal facility (TSDF).

The primary method for the disposal of chlorinated hydrocarbons is high-temperature

incineration in a facility equipped with afterburners and scrubbers to neutralize harmful

combustion byproducts like hydrochloric acid.[3][7]

Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of 1,1,3,3-Tetrachloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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